Cas no 2098007-34-0 (3-[2-(Benzyloxy)ethyl]-3-fluoroazetidine hydrochloride)

• Product Name: 3-[2-(Benzyloxy)ethyl]-3-fluoroazetidine hydrochloride
• CAS No: 2098007-34-0
• MF: C₁₂H₁₇ClFNO
• MW: 245.72088599205
• CID: 5056640
• Update Time: 2025-07-23

3-[2-(Benzyloxy)ethyl]-3-fluoroazetidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[2-(benzyloxy)ethyl]-3-fluoroazetidine hydrochloride
• 3-fluoro-3-(2-phenylmethoxyethyl)azetidine;hydrochloride
• 3-[2-(Benzyloxy)ethyl]-3-fluoroazetidine hydrochloride

• Inchi： 1S/C12H16FNO.ClH/c13-12(9-14-10-12)6-7-15-8-11-4-2-1-3-5-11;/h1-5,14H,6-10H2;1H
• InChI Key： RGQXEZAUDLLTCD-UHFFFAOYSA-N
• SMILES： Cl.FC1(CCOCC2C=CC=CC=2)CNC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 188
• Topological Polar Surface Area: 21.3

Additional information on 3-[2-(Benzyloxy)ethyl]-3-fluoroazetidine hydrochloride

Comprehensive Overview of 3-[2-(Benzyloxy)ethyl]-3-fluoroazetidine hydrochloride (CAS No. 2098007-34-0)

3-[2-(Benzyloxy)ethyl]-3-fluoroazetidine hydrochloride (CAS No. 2098007-34-0) is a fluorinated azetidine derivative that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. The compound features a fluoroazetidine core, which is increasingly studied for its potential in drug discovery, particularly in modulating biological targets. The benzyloxyethyl side chain further enhances its versatility, making it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for fluorinated compounds has surged, driven by their applications in medicinal chemistry. Researchers are particularly interested in how the introduction of fluorine atoms can improve a molecule's metabolic stability, bioavailability, and binding affinity. 3-[2-(Benzyloxy)ethyl]-3-fluoroazetidine hydrochloride exemplifies this trend, as its fluoroazetidine moiety offers a promising scaffold for developing novel therapeutics. This aligns with the growing focus on precision medicine and targeted drug delivery, where such compounds play a pivotal role.

The synthesis of 3-[2-(Benzyloxy)ethyl]-3-fluoroazetidine hydrochloride involves multi-step organic reactions, often starting from readily available precursors. Key steps include the fluorination of the azetidine ring and the subsequent introduction of the benzyloxyethyl group. These processes are optimized to ensure high yield and purity, which are critical for pharmaceutical applications. The compound's hydrochloride salt form also enhances its solubility, facilitating its use in various formulations.

One of the most searched questions in the context of fluoroazetidines is their role in central nervous system (CNS) drug development. The 3-[2-(Benzyloxy)ethyl]-3-fluoroazetidine hydrochloride structure is particularly intriguing due to its potential to cross the blood-brain barrier, a property highly sought after in treating neurological disorders. This has led to increased interest from academic and industrial researchers alike, with many exploring its applications in neurodegenerative diseases and psychiatric conditions.

Another hot topic is the environmental and safety profile of fluorinated compounds. While 3-[2-(Benzyloxy)ethyl]-3-fluoroazetidine hydrochloride is not classified as hazardous, its handling requires standard laboratory precautions. The compound's stability under various conditions is also a subject of study, as it impacts storage and transportation logistics. These aspects are crucial for ensuring compliance with Good Manufacturing Practices (GMP) and other regulatory standards.

From a commercial perspective, 3-[2-(Benzyloxy)ethyl]-3-fluoroazetidine hydrochloride is available through specialized chemical suppliers, often in small to medium quantities for research purposes. Its price and availability can vary depending on market demand and synthesis complexity. Researchers frequently search for bulk suppliers or custom synthesis options, highlighting the compound's growing importance in the chemical industry.

In summary, 3-[2-(Benzyloxy)ethyl]-3-fluoroazetidine hydrochloride (CAS No. 2098007-34-0) represents a fascinating intersection of chemistry and pharmacology. Its fluoroazetidine core and benzyloxyethyl side chain make it a versatile building block for drug discovery, while its potential applications in CNS therapeutics and precision medicine continue to drive research interest. As the scientific community delves deeper into its properties, this compound is poised to play a significant role in advancing modern medicine.